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Compound of Interest

Compound Name: MBM-55

Cat. No.: B10821444

Audience: Researchers, scientists, and drug development professionals.

Introduction

MBM-55 is a potent and effective inhibitor of NIMA-related kinase 2 (NEK2), with an IC50 of 1
nM.[1][2][3] It has demonstrated the ability to inhibit the proliferation of cancer cells by inducing
cell cycle arrest and apoptosis, showing promising antitumor activities in preclinical models.[2]
[4][5] Accurate and consistent preparation of MBM-55 stock solutions is critical for obtaining
reliable and reproducible results in both in vitro and in vivo experiments. This document
provides a detailed protocol for determining solubility and preparing stock solutions of MBM-55.

MBM-55 Chemical Properties

Before preparing a solution, it is essential to know the chemical properties of the compound.

Property Value Reference
CAS Number 2083622-09-5 [1][4]
Molecular Formula C28H27FN6O2 [1]14]
Molecular Weight 498.56 g/mol [4]
Appearance Solid [1]
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Note: The molecular weight may vary slightly between batches due to factors like hydration.
Always refer to the batch-specific information provided by the supplier.[4]

MBM-55 Solubility Data

The solubility of MBM-55 has been determined in several common laboratory solvents. While a
comprehensive public dataset is not available, one supplier notes its solubility in various
organic solvents. The table below summarizes this information and provides calculated molar
concentrations based on the molecular weight of 498.56 g/mol .

. Calculated Molarity
Solvent Solubility (mg/mL) (mM) Notes
m

Solution should be
DMSO 50 mg/mL ~100.29 mM |
clear.

Dimethyl Formamide

25 mg/mL ~50.14 mM
(DMF)
100% Ethanol 12 mg/mL ~24.07 mM
Methanol 50 mg/mL ~100.29 mM
Not recommended as
) a primary solvent for
Water Slightly soluble

high-concentration

stock.

Data sourced from Strate Labs.[6]

Protocol for MBM-55 Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of MBM-55 in DMSO, a
commonly used solvent for this compound.

Materials:

o MBM-55 powder (purity >99%)
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Anhydrous Dimethyl Sulfoxide (DMSO)
Calibrated analytical balance

Sterile microcentrifuge tubes or vials
Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate Required Mass: Use the following formula to determine the mass of MBM-55
needed to prepare the desired volume and concentration of the stock solution.

o Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM Stock: Mass (mg) = 10 mM x 1 mL x 498.56 g/mol / 1000 =
4.986 mg

Weigh MBM-55: Carefully weigh the calculated amount of MBM-55 powder using an
analytical balance. Ensure the powder has equilibrated to room temperature before opening
to prevent condensation.

Solvent Addition: Add the desired volume of DMSO to the vial containing the MBM-55
powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. A brief sonication may be used to aid dissolution if necessary. Visually inspect the
solution against a light source to ensure there are no visible particulates. The solution should
be clear.

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile tubes.
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o Store the aliquots in a dry, dark place at -20°C for long-term storage (months to years) or
at 4°C for short-term use (days to weeks).[4]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of an MBM-55 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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MBM-55 | CymitQuimica [cymitquimica.com]
glpbio.com [glpbio.com]
MBM-55 - Nordic Biosite [nordicbiosite.com]

1.
2.
3.
¢ 4. medkoo.com [medkoo.com]
5. MBM-55 | NIMA-related kinase 2 (Nek2) inhibitor | TargetMol [targetmol.com]
6.

stratelabs.ca [stratelabs.ca]

 To cite this document. BenchChem. [Application Note: MBM-55 Solubility and Stock Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10821444#mbm-55-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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